Cas no 2154-67-8 (3-Carboxy-2,2,5,5-tetramethyl-3-pyrrolin-1-yloxy, Free Radical)

• Product Name: 3-Carboxy-2,2,5,5-tetramethyl-3-pyrrolin-1-yloxy, Free Radical
• CAS No: 2154-67-8
• MF: C₉H₁₄NO₃
• MW: 184.212362766266
• MDL: MFCD00041847
• CID: 262610
• PubChem ID: 75079
• Update Time: 2024-10-31

3-Carboxy-2,2,5,5-tetramethyl-3-pyrrolin-1-yloxy, Free Radical Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrol-1-yloxy,3-carboxy-2,5-dihydro-2,2,5,5-tetramethyl-
• 2,2,5,5-Tetramethyl-3-Pyrrolin-1-Oxyl-3-Carboxylic Acid
• 3-Carboxy-2,2,5,5-tetramethyl-3-pyrrolin-1-yloxy, Free Radical
• 1-OXY-2,2,5,5-TETRAMETHYL-3-PYRROLINE-3-CARBOXYLIC ACID
• 1-oxyl-3-carboxyl-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrole
• 2,2,5,5-tetr
• 2,2,5,5-tetramethyl-1-oxylopyrroline-3-carboxylic acid
• 2,2,5,5-tetramethylpyrrolin-1-oxyl-3-carboxylic acid
• 3-carboxy-dehydro-PROXYL
• 3-carboxy-DPRO
• 3-CARBOXYL-1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE
• 3-CARBOXYL-2,2,5,5-TETRAMETHYL-3-PYRROLIN-1-YLOXY
• CTPC
• PCAOL
• 2,5-Dihydro-1-hydroxy-2,2,5,5-tetraMethyl-1H-pyrrole-3-carboxylic Acid
• 1-Hydroxy-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrole-3-carboxylic acid, free radical
• 2,2,5,5-Tetramethyl-3-pyrroline-1-oxyl-3-carboxylic acid
• 2,2,5,5-tetramethyl-1-oxy-3-pyrroline-3-carboxylic acid
• 2,2,5,5-TETRAMETHYL-3-PYRROLIN-1-OXYL- 3-CARBOXYLIC ACID 99%
• (3-Carboxy-2,2,5,5-tetramethyl-3-pyrroline-1-yloxy)radical
• (3-Carboxy-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy)radical
• [[(2,5-Dihydro-2,2,5,5-tetramethyl-3-carboxy-1H-pyrrole)-1-yl]oxy]radical
• 2154-67-8
• DTXSID20275738
• NS00049901
• 1-hydroxy-2,2,5,5-tetramethylpyrrole-3-carboxylic acid
• SCHEMBL531292
• NSC239130
• 1H-pyrrole-3-carboxylic acid, 2,5-dihydro-1-hydroxy-2,2,5,5-tetramethyl-
• SADYUZSTFFUBBP-UHFFFAOYSA-N
• AKOS024318965
• GEO-02744
• AT25329
• 1-hydroxy-2,2,5,5-tetramethyl-2,5-dihydro-1h-pyrrole-3-carboxylic acid
• 111930-19-9
• NSC-239130

• MDL： MFCD00041847
• Inchi： 1S/C9H14NO3/c1-8(2)5-6(7(11)12)9(3,4)10(8)13/h5H,1-4H3,(H,11,12)
• InChI Key： QILCUDCYZVIAQH-UHFFFAOYSA-N
• SMILES： N1([O])C(C)(C)C=C(C(O)=O)C1(C)C |^1:1|

Computed Properties

• Exact Mass: 184.09700
• Monoisotopic Mass: 184.097368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: -1.2
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.1776 (rough estimate)
• Melting Point: 202 °C
• Boiling Point: 318.16°C (rough estimate)
• Flash Point: 142.2°C
• Refractive Index: 1.4760 (estimate)
• Solubility: 易溶于可溶于氯仿、甲醇
• PSA: 40.54000
• LogP: 1.15360
• Solubility: Not determined

3-Carboxy-2,2,5,5-tetramethyl-3-pyrrolin-1-yloxy, Free Radical Security Information

• Safety Instruction： S24/25
• Storage Condition：-20°C Freezer